Cas no 2248356-63-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate
• CAS No: 2248356-63-8
• MF: C₁₂H₄F₇NO₅
• MW: 375.152688026428
• CID: 6075740
• PubChem ID: 165718952
• Update Time: 2025-08-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248356-63-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate
• EN300-6518565

• Inchi： 1S/C12H4F7NO5/c13-10(14,11(15,16)25-12(17,18)19)9(23)24-20-7(21)5-3-1-2-4-6(5)8(20)22/h1-4H
• InChI Key： JKEDEOHTPIARHX-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C(OC(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 374.99776936g/mol
• Monoisotopic Mass: 374.99776936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate (CAS: 2248356-63-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated compounds due to their unique physicochemical properties and biological activities. Among these, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate (CAS: 2248356-63-8) has emerged as a promising candidate for various pharmaceutical applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic uses.

The compound, characterized by its perfluorinated alkoxy moiety, has been investigated for its role as a reactive intermediate in the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the development of protease inhibitors and other enzyme-targeted therapies. The presence of multiple fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable scaffold in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2248356-63-8, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's reactivity with nucleophiles, revealing its potential for constructing complex heterocyclic frameworks. These findings underscore its versatility as a building block in medicinal chemistry.

Further research has focused on the biological activity of derivatives derived from 2248356-63-8. Preliminary in vitro assays indicate potent inhibitory effects against specific proteases involved in inflammatory pathways. This suggests potential applications in treating autoimmune diseases and chronic inflammation. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propanoate represents a promising avenue for drug discovery. Its unique chemical properties and demonstrated biological activity warrant continued investigation. Future research should focus on optimizing its therapeutic potential and addressing any toxicity concerns to facilitate clinical translation.